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Compound of Interest

Compound Name: Allyl methacrylate

Cat. No.: B124383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety considerations for

the handling, storage, and disposal of allyl methacrylate (AMA). It is intended to serve as a

technical resource for laboratory personnel and professionals in scientific research and

development.

Physicochemical and Hazard Identification
Allyl methacrylate (CAS No. 96-05-9) is a colorless, pungent liquid utilized as a cross-linking

agent, co-monomer, and chemical intermediate in the synthesis of polymers.[1][2] Its dual allylic

and methacrylic functionalities allow it to improve properties such as hardness, heat resistance,

and adhesion in resins.[1][3] However, it is also a hazardous and flammable substance that

presents significant health and environmental risks if not handled properly.[1][4]

Physicochemical Properties
A summary of the key physicochemical properties of allyl methacrylate is presented below.
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Property Value Reference(s)

Molecular Formula C₇H₁₀O₂ [4][5]

Molecular Weight 126.15 g/mol [2][5]

Appearance Clear, colorless liquid [6][7][8]

Odor Pungent, characteristic [4][9]

Boiling Point 141-150 °C [5][6]

Melting Point -75 °C to -65 °C [6][7]

Flash Point 33.9 °C - 37.8 °C (Closed Cup) [5][9][10]

Density 0.93 - 0.94 g/cm³ at 20-25 °C [5][7][9]

Vapor Pressure 7.7 hPa (5.77 mmHg) at 25 °C [6]

Water Solubility 2200 mg/L [6]

log Kow (Octanol-Water

Partition)
2.15 [6]

Toxicological Data and Health Hazards
Allyl methacrylate is classified as acutely toxic via oral, dermal, and inhalation routes.[11][12]

It is a skin and eye irritant and poses a risk of developmental toxicity.[6][11]

Acute and Chronic Toxicity
The primary health hazards are associated with its high acute toxicity. It is fatal if inhaled, toxic

in contact with skin, and harmful if swallowed.[10][11][12] Repeated exposure can lead to

significant health hazards through skin absorption.[11]
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Endpoint Species Route Value Reference(s)

LD₅₀ Rat Oral 470 mg/kg [6]

LD₅₀ Rabbit Dermal 210 - 467 mg/kg [6][13]

LC₅₀ (4-hour) Rat
Inhalation

(vapor)

1.47 - 1.56 mg/L

(310 ppm)
[6]

Skin Irritation Rabbit Dermal
Causes skin

irritation
[6][11]

Eye Irritation Rabbit Ocular
Causes serious

eye irritation
[6][11]

Skin

Sensitization
Guinea Pig Dermal

Not a sensitizer

(OECD TG 406)
[6][14]

Developmental

Toxicity NOAEL
Rat Inhalation

50 ppm (0.262

mg/L/day)
[6][15]

Note: While a guinea pig study found allyl methacrylate not to be a sensitizer, most

methacrylate esters are considered to have the potential to cause skin sensitization (contact

allergic dermatitis) in humans.[14][16][17]

Environmental Hazards
Allyl methacrylate is classified as very toxic to aquatic life, with potential for long-lasting

effects.[11][12][18] It should not be released into the environment, and spills must be contained

to prevent entry into drains and public waters.[11][18]
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Endpoint Species Duration Value Reference(s)

LC₅₀

Pimephales

promelas

(fathead minnow)

96 hours 0.90 - 1.1 mg/L [11][18]

EC₅₀
Daphnia magna

(Water flea)
48 hours 2.4 mg/L [18]

Biodegradability Aerobic 28 days
67.3% (Readily

biodegradable)
[18]

Fire and Explosion Hazard Data
Allyl methacrylate is a flammable liquid and vapor.[11] Its vapors are heavier than air and can

form explosive mixtures with air, which may travel to an ignition source and flash back.[10][19]

Hazard Parameter Value / Comment Reference(s)

Flash Point 33.9 °C - 37.8 °C [5][9][10]

Explosion Hazard
May form flammable/explosive

vapor-air mixture.
[10][11]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂)
[10]

Suitable Extinguishing Media

Water spray, alcohol-resistant

foam, dry chemical, carbon

dioxide.

[11][18]

Firefighting Instructions

Wear self-contained breathing

apparatus (SCBA). Use water

spray to cool exposed

containers.

[11][18]

Experimental Protocols
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Protocol for Skin Sensitization Assessment (OECD TG
406)
The skin sensitization potential of allyl methacrylate was evaluated using a method consistent

with the OECD Test Guideline 406, the Guinea Pig Maximization Test (GPMT).[6][14]

Induction Phase:

Day 0: Three pairs of intradermal injections are administered to the shoulder region of the

test animals (Hartley albino guinea pigs). These include the test substance in an

appropriate vehicle, Freund's Complete Adjuvant (FCA), and the test substance emulsified

in FCA.

Day 7: The injection site is pre-treated with sodium lauryl sulfate. A filter paper patch

saturated with the test substance is applied to the site and secured with an occlusive

dressing for 48 hours.

Challenge Phase:

Day 21: A patch containing a non-irritating concentration of the test substance is applied to

a naive site on the flank of both test and control animals for 24 hours.

Observation and Scoring:

The challenge sites are observed for erythema and edema at 24 and 48 hours after patch

removal.

The incidence and severity of the skin reactions in the test group are compared to the

control group to determine if sensitization has occurred. In the cited study, allyl
methacrylate was not found to be a sensitizer under these conditions.[14]

Protocol for Developmental Toxicity Study (OECD TG
414)
Developmental toxicity via inhalation was assessed in a study consistent with OECD Test

Guideline 414.[6][15]
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Animal Model: Pregnant Sprague-Dawley rats are used.

Exposure Period: Animals are exposed via whole-body inhalation for 6 hours per day during

gestation days 6 through 20.

Dose Groups: Multiple concentration groups (e.g., 0, 12, 25, 50, and 100 ppm) are used to

establish a dose-response relationship.[15]

Maternal Assessment: Maternal body weight, food consumption, and clinical signs of toxicity

are monitored throughout the study.

Fetal Assessment: On gestation day 21, dams are euthanized, and the uterus is examined.

The number of implantations, resorptions, and live/dead fetuses are recorded. Fetuses are

weighed and examined for external, visceral, and skeletal malformations and variations.

Endpoint Analysis: The study on allyl methacrylate found no teratogenic effects but did

identify a No-Observed-Adverse-Effect Level (NOAEL) for developmental toxicity of 50 ppm,

based on decreased fetal body weight at higher concentrations.[6][15]

Safe Handling and Storage
Hierarchy of Controls
To minimize exposure, a hierarchy of controls must be implemented. This prioritizes the most

effective control measures.
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Hierarchy of Controls for Allyl Methacrylate

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Chemical Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training, Signage)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Respirator)

(Least Effective)

Click to download full resolution via product page

Caption: Logical flow of control measure priority.

Engineering Controls
Work with allyl methacrylate must be conducted in a well-ventilated area, preferably within

a certified chemical fume hood.[4][11]

Use explosion-proof electrical, ventilating, and lighting equipment.[10][11]

Emergency eye wash fountains and safety showers must be readily available in the

immediate vicinity of potential exposure.[11]

Personal Protective Equipment (PPE)
Hand Protection: Wear chemically resistant gloves such as neoprene or nitrile rubber.[11]
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Eye Protection: Use chemical safety goggles. Contact lenses should not be worn.[11]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[11]

Respiratory Protection: If ventilation is inadequate or for emergency situations, use a

NIOSH-certified respirator with an organic vapor (black) cartridge.[11]

Storage Conditions
Store in a cool, dark, dry, and well-ventilated area, away from heat, sparks, and open flames.

[7][11][18]

Keep containers tightly closed and properly sealed.[11][18] Recommended storage

temperature is below 25°C.[11]

Take precautionary measures against static discharge. Ground and bond containers and

receiving equipment.[11][18]

Store away from incompatible materials, particularly oxidizing agents.[11]

Be aware that the material is sensitive to light and may polymerize if heated or exposed to

UV light, especially in the presence of radical initiators.[11]

Emergency Procedures
First Aid Measures
Immediate medical attention is required for all routes of exposure.[4][11]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing. If not breathing, provide artificial respiration. Seek immediate medical attention.[4]

[11][18]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[4][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Continue rinsing. Seek immediate medical

attention.[11]
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Ingestion: Do NOT induce vomiting. Rinse mouth. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[11][19]

Accidental Release Measures
A clear workflow should be followed in the event of a spill.
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Spill Detected

Alert personnel and
Evacuate immediate area

Remove all ignition sources

Don appropriate PPE
(Respirator, gloves, goggles, protective clothing)

Contain spill with
inert absorbent material
(e.g., dry sand, earth)

Use non-sparking tools to
collect absorbed material

Place waste in a sealed,
labeled hazardous waste container

Decontaminate spill area

Dispose of waste according to
local/national regulations

Report the incident

Click to download full resolution via product page

Caption: Workflow for handling an allyl methacrylate spill.
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Disposal Considerations
Waste material is classified as hazardous and must be disposed of accordingly.[4]

Offer surplus and non-recyclable solutions to a licensed professional waste disposal

company.[18]

A common method is to dissolve or mix the material with a combustible solvent and burn it in

a chemical incinerator equipped with an afterburner and scrubber.[18]

Empty containers retain product residue (liquid and vapor) and can be dangerous. They

should be treated as hazardous waste and disposed of through a licensed facility.[4][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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